Cas no 4780-14-7 (3-Methoxy-2-methyl-4H-pyran-4-one)

• Product Name: 3-Methoxy-2-methyl-4H-pyran-4-one
• CAS No: 4780-14-7
• Molecular Formula: C₇H₈O₃
• Molecular Weight: 140.13662
• MDL: MFCD14553191
• CID: 1031945
• PubChem ID: 587693

3-Methoxy-2-methyl-4H-pyran-4-one Properties

Names and Identifiers

• 3-Methoxy-2-methyl-4H-pyran-4-one
• 3-methoxy-2-methylpyran-4-one
• 2-Methyl-3-methoxy-4H-pyran-4-one
• 2-methyl-3-methoxy-4-pyrone
• 2-methyl-3-methoxy-pyranone
• 3-methoxy-2-methyl-4-pyrone
• methylmaltol
• 3-Methoxy-2-Methyl-pyran-4-one
• AKOS015995164
• CS-0153636
• MFCD14553191
• SY148544
• 4H-Pyran-4-one, 3-methoxy-2-methyl-
• 3-Methoxy-2-methyl-4-pyranone
• D82596
• 4780-14-7
• LS-09349
• EN300-129191
• DTXSID10343137
• InChI=1/C7H8O3/c1-5-7(9-2)6(8)3-4-10-5/h3-4H,1-2H
• 3-Methoxy-2-methyl-4H-pyran-4-one #
• SCHEMBL7100551
• CHEBI:217946
• DB-348365
• ALBB-027294

• MDL： MFCD14553191
• InChIKey： NGGPLHHTRNJSDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O3/c1-5-7(9-2)6(8)3-4-10-5/h3-4H,1-2H3
• SMILES： O=C1C(OC)=C(C)OC=C1

Computed Properties

• Exact Mass: 140.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.047344113g/mol
• Heavy Atom Count: 10
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 0.95680
• PSA: 39.44000

3-Methoxy-2-methyl-4H-pyran-4-one Security Information

• Storage Condition：Sealed in dry,2-8°C

3-Methoxy-2-methyl-4H-pyran-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%